Cas no 2138567-43-6 (4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol)

4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol is a structurally complex cyclohexanol derivative featuring a tetrahydrofuran (THF) substituent and a tertiary amine moiety. Its unique molecular architecture, combining a rigid cyclohexane backbone with a flexible oxolane ring, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both hydroxyl and amine functional groups enhances its utility as a building block for further derivatization, particularly in the development of bioactive compounds. The 4,4-dimethyl substitution contributes to steric stability, while the oxolan-3-ylmethyl group offers potential for selective reactivity. This compound is suitable for applications requiring precise stereochemical control and tailored molecular interactions.
4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol structure
2138567-43-6 structure
Product Name:4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol
CAS No:2138567-43-6
MF:C14H27NO2
MW:241.369684457779
CID:6422736
PubChem ID:165498566
Update Time:2025-07-21

4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol
    • EN300-1161464
    • 2138567-43-6
    • 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol
    • Inchi: 1S/C14H27NO2/c1-14(2)6-4-12(16)8-13(14)15(3)9-11-5-7-17-10-11/h11-13,16H,4-10H2,1-3H3
    • InChI Key: BKJBSCOLSYTVFV-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C(C1)N(C)CC1COCC1

Computed Properties

  • Exact Mass: 241.204179104g/mol
  • Monoisotopic Mass: 241.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.7Ų

4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161464-1.0g
4,4-dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol
2138567-43-6
1g
$0.0 2023-06-08

Additional information on 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol

Introduction to 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol (CAS No. 2138567-43-6)

4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol (CAS No. 2138567-43-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research developments surrounding this intriguing molecule.

The molecular structure of 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol is composed of a cyclohexane ring with two methyl groups at the 4-position and a substituted amino group at the 3-position. The presence of the oxolan ring and the methyl substituents imparts distinct chemical and physical properties to the compound. These structural elements contribute to its stability and reactivity, making it an attractive candidate for further investigation in drug development.

In terms of chemical synthesis, 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol can be prepared through a multi-step process involving the formation of the cyclohexane ring, introduction of the methyl groups, and subsequent functionalization with the amino group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization as a pharmaceutical agent.

The biological activity of 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in managing neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the key mechanisms by which 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol exerts its therapeutic effects is through its interaction with specific receptors in the central nervous system (CNS). It has been demonstrated to modulate the activity of GABA receptors, which are involved in regulating neuronal excitability and neurotransmitter release. This modulation can lead to reduced pain perception and inflammation, as well as improved cognitive function.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

Beyond its therapeutic applications, 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol has also been investigated for its potential use as a research tool in understanding complex biological processes. Its ability to selectively target specific receptors makes it a valuable probe for studying receptor function and signaling pathways in both healthy and diseased states.

In conclusion, 4,4-Dimethyl-3-{methyl[(oxolan-3-yl)methyl]amino}cyclohexan-1-ol (CAS No. 2138567-43-6) represents a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activity make it an exciting area of focus for future studies aimed at developing new treatments for various medical conditions. As research continues to advance, it is likely that this compound will play an increasingly important role in both clinical practice and scientific inquiry.

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